Cas no 17961-79-4 (Benzene,1,2-dimethyl-3-(trimethylsilyl)-)

Benzene,1,2-dimethyl-3-(trimethylsilyl)- is a substituted aromatic compound featuring a trimethylsilyl (TMS) group and two methyl substituents on the benzene ring. This structure imparts unique steric and electronic properties, making it valuable in organic synthesis and material science applications. The TMS group enhances stability and influences reactivity, while the methyl groups contribute to controlled regioselectivity in further functionalization. The compound is particularly useful as an intermediate in organosilicon chemistry, where its tailored reactivity enables precise modifications. Its well-defined molecular architecture also makes it a candidate for specialized applications in catalysis or polymer science, where steric hindrance and electronic effects are critical.
Benzene,1,2-dimethyl-3-(trimethylsilyl)- structure
17961-79-4 structure
Product Name:Benzene,1,2-dimethyl-3-(trimethylsilyl)-
CAS No:17961-79-4
MF:C11H18Si
MW:178.346124172211
CID:122682
PubChem ID:45357324
Update Time:2025-05-28

Benzene,1,2-dimethyl-3-(trimethylsilyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,2-dimethyl-3-(trimethylsilyl)-
    • (2,3-DIMETHYLPHENYL) TRIMETHYLSILANE
    • (2,3-dimethylphenyl)-trimethylsilane
    • 2,3-Dimethylphenyl-trimethylsilan
    • 3-Trimethylsilyl-o-xylol
    • Benzene,1,2-dimethyl-3-(trimethylsilyl)
    • 17961-79-4
    • AKOS006286046
    • MFCD07367871
    • AC-14173
    • (2,3-Dimethylphenyl)trimethylsilane
    • Benzene, 1,2-dimethyl-3-(trimethylsilyl)-
    • (2,3-Dimethylphenyl)(trimethyl)silane
    • DTXSID80669972
    • FT-0690255
    • SY329430
    • (2,3-dimethyl-phenyl)-trimethyl-silane
    • Inchi： 1S/C11H18Si/c1-9-7-6-8-11(10(9)2)12(3,4)5/h6-8H,1-5H3
    • InChI Key： SEGYENMSIGDWPB-UHFFFAOYSA-N
    • SMILES： [Si](C)(C)(C)C1C=CC=C(C)C=1C

Computed Properties

  • Exact Mass: 178.11800
  • Monoisotopic Mass: 178.118
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Density: 0.86
  • Boiling Point: 204.1°Cat760mmHg
  • Flash Point: 62.6°C
  • Refractive Index: 1.478
  • PSA: 0.00000
  • LogP: 2.84860

Benzene,1,2-dimethyl-3-(trimethylsilyl)- Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Benzene,1,2-dimethyl-3-(trimethylsilyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY329430-1g
(2,3-Dimethylphenyl)trimethylsilane
 17961-79-4 ≥95%
1g
 ¥7650.00 2025-04-17

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